2-{2-[1-({[5-(Ethoxycarbonyl)-4-methyl-1,3-thiazol-2-yl]amino}carbonyl)-2-oxopropylidene]hydrazino}benzoic acid

• Molecular Formula: C18H18N4O6S
• Molecular Weight: 418.4 g/mol
• IUPAC Name: 2-[[(E)-1-[(5-ethoxycarbonyl-4-methyl-1,3-thiazol-2-yl)amino]-3-hydroxy-1-oxobut-2-en-2-yl]diazenyl]benzoic acid
• InChI: InChI=1S/C18H18N4O6S/c1-4-28-17(27)14-9(2)19-18(29-14)20-15(24)13(10(3)23)22-21-12-8-6-5-7-11(12)16(25)26/h5-8,23H,4H2,1-3H3,(H,25,26)(H,19,20,24)/b13-10+,22-21?
• InChI Key: UBOUAGIRCXVUFL-YXUFWDHZSA-N
• Isomeric SMILES: CCOC(=O)C1=C(N=C(S1)NC(=O)/C(=C(/C)\O)/N=NC2=CC=CC=C2C(=O)O)C
• Canonical SMILES: CCOC(=O)C1=C(N=C(S1)NC(=O)C(=C(C)O)N=NC2=CC=CC=C2C(=O)O)C

Description

This compound is a benzoic acid derivative featuring a 1,3-thiazole core substituted with ethoxycarbonyl and methyl groups. The structure includes a hydrazine linkage connecting the thiazole moiety to a 2-oxopropylidene group and a benzoic acid terminal (Fig. 1).

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-{2-[1-({[5-(Ethoxycarbonyl)-4-methyl-1,3-thiazol-2-yl]amino}carbonyl)-2-oxopropylidene]hydrazino}benzoic acid typically involves multiple steps, starting with the preparation of the thiazole ring. The thiazole ring can be synthesized through a cyclization reaction involving a thiourea derivative and an α-haloketone. The ethoxycarbonyl group is introduced through an esterification reaction, while the benzoic acid moiety is incorporated via a condensation reaction with an appropriate benzoyl chloride derivative.

Industrial Production Methods

Industrial production of this compound may involve optimizing the reaction conditions to achieve higher yields and purity. This includes controlling the temperature, pH, and reaction time, as well as using catalysts to enhance the reaction rates. The use of continuous flow reactors and automated synthesis platforms can further improve the efficiency and scalability of the production process.

Chemical Reactions Analysis

Types of Reactions

2-{2-[1-({[5-(Ethoxycarbonyl)-4-methyl-1,3-thiazol-2-yl]amino}carbonyl)-2-oxopropylidene]hydrazino}benzoic acid can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding sulfoxides or sulfones.

Reduction: Reduction reactions can convert the carbonyl groups to alcohols or amines.

Substitution: The compound can participate in nucleophilic substitution reactions, where the ethoxycarbonyl group can be replaced by other nucleophiles.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide or m-chloroperbenzoic acid for oxidation, reducing agents like lithium aluminum hydride for reduction, and nucleophiles like amines or thiols for substitution reactions. The reaction conditions typically involve controlling the temperature, solvent, and pH to achieve the desired transformation.

Major Products

The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation of the thiazole ring can yield sulfoxides or sulfones, while reduction of the carbonyl groups can produce alcohols or amines.

Scientific Research Applications

2-{2-[1-({[5-(Ethoxycarbonyl)-4-methyl-1,3-thiazol-2-yl]amino}carbonyl)-2-oxopropylidene]hydrazino}benzoic acid has several scientific research applications, including:

Chemistry: The compound is used as a building block in organic synthesis, particularly in the preparation of heterocyclic compounds and pharmaceuticals.

Biology: It is studied for its potential biological activities, such as antimicrobial, antifungal, and anticancer properties.

Medicine: The compound is investigated for its potential therapeutic applications, including its use as a drug candidate for various diseases.

Industry: It is used in the development of new materials, such as polymers and coatings, due to its unique chemical properties.

Mechanism of Action

The mechanism of action of 2-{2-[1-({[5-(Ethoxycarbonyl)-4-methyl-1,3-thiazol-2-yl]amino}carbonyl)-2-oxopropylidene]hydrazino}benzoic acid involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes or receptors, inhibiting their activity or modulating their function. For example, it may inhibit the activity of certain enzymes involved in microbial growth, leading to its antimicrobial effects. The exact molecular targets and pathways depend on the specific application and context of its use.

Comparison with Similar Compounds

Table 1: Structural and Functional Comparison

Compound Name/ID	Core Structure	Key Substituents	Biological Activity	Synthesis Highlights	Reference
Target Compound	1,3-Thiazole	- Ethoxycarbonyl (C5) - Methyl (C4) - Hydrazino-benzoic acid	Not explicitly reported (potential aldose reductase inhibition inferred from analogs)	Likely involves cyclization of hydrazine intermediates with thiazole precursors
2-[(E)-{2-[4-(2-Chlorophenyl)-1,3-thiazol-2-yl]hydrazinylidene}methyl]benzoic acid ()	1,3-Thiazole	- 2-Chlorophenyl (C4) - Hydrazinylidene-methyl-benzoic acid	Not reported; structural similarity suggests antimicrobial/antidiabetic potential	Diazotization and coupling reactions
5-[[[(2S)-2-Amino-3-[4-(aminocarbonyl)-2,6-dimethylphenyl]-1-oxopropyl][(1S)-1-(4-phenyl-1H-imidazol-2-yl)ethyl]amino]methyl]-2-methoxybenzoic acid ()	Benzoic acid	- Imidazole - Aminocarbonyl - Methoxy	Aldose reductase inhibition (patented process)	Multi-step condensation and cyclization
Thiazolidin-4-one derivatives ()	Thiazolidinone	- Naphthalen-1-yl - Substituted benzylidene	Antihyperglycemic (reduced blood glucose in alloxan-induced diabetic rats)	Bromination, cyclization with thiomalic acid
2-Hydroxy-4-substituted-3(4,6-disubstituted-benzothiazolyl)azo benzoic acid ()	Benzothiazole	- Azo linkage - Hydroxy/carboxylic acid	Acidity modulation; potential dye or ligand applications	Diazotization and coupling

Structural Similarities and Divergences

• Thiazole vs.
• Substituent Effects : The ethoxycarbonyl group in the target compound may enhance electron-withdrawing effects, influencing reactivity and solubility compared to the chlorophenyl group in ’s analog .
• Hydrazine Linkages: The hydrazino and hydrazinylidene groups in the target compound and facilitate conjugation and π-stacking interactions, critical for enzyme inhibition .

Research Implications and Gaps

• Unexplored Bioactivity : The target compound’s ethoxycarbonyl and methyl substituents warrant evaluation in aldose reductase inhibition assays (cf. ) and glucose uptake models (cf. ).
• Synthetic Optimization : Comparative studies could optimize yields and purity by adopting thiourea-mediated cyclization () or ZnCl₂ catalysis () .

Biological Activity

The compound 2-{2-[1-({[5-(ethoxycarbonyl)-4-methyl-1,3-thiazol-2-yl]amino}carbonyl)-2-oxopropylidene]hydrazino}benzoic acid is a complex organic molecule with potential biological activities. This article delves into its synthesis, biological properties, and mechanisms of action, supported by relevant data tables, case studies, and research findings.

Chemical Structure and Synthesis

The compound's structure can be described using the following IUPAC nomenclature:

• IUPAC Name : 2-{2-[1-({[5-(ethoxycarbonyl)-4-methyl-1,3-thiazol-2-yl]amino}carbonyl)-2-oxopropylidene]hydrazino}benzoic acid

The synthesis typically involves multiple steps including the formation of thiazole and hydrazine derivatives. The initial step often includes the reaction of ethoxycarbonyl thiazole derivatives with hydrazine to form the hydrazone intermediate, which is then reacted with benzoic acid derivatives under acidic or basic conditions.

Antimicrobial Properties

Research indicates that compounds similar to 2-{2-[1-({[5-(ethoxycarbonyl)-4-methyl-1,3-thiazol-2-yl]amino}carbonyl)-2-oxopropylidene]hydrazino}benzoic acid exhibit significant antimicrobial activities. For instance:

Microorganism	Activity Observed
Staphylococcus aureus	Moderate inhibition
Escherichia coli	Moderate inhibition
Candida albicans	Notable antifungal activity

These findings suggest that the compound may interfere with bacterial cell wall synthesis or fungal cell membrane integrity, leading to its antimicrobial effects.

Anticancer Potential

Studies have shown that thiazole derivatives often possess anticancer properties. The mechanism of action is believed to involve the inhibition of specific kinases and enzymes involved in cancer cell proliferation. For example:

• In vitro studies demonstrated that similar compounds inhibited the growth of various cancer cell lines by inducing apoptosis and disrupting cell cycle progression.

The biological activity of 2-{2-[1-({[5-(ethoxycarbonyl)-4-methyl-1,3-thiazol-2-yl]amino}carbonyl)-2-oxopropylidene]hydrazino}benzoic acid is attributed to its ability to interact with specific molecular targets:

• Enzyme Inhibition : The compound may inhibit enzymes such as DHODH (Dihydroorotate dehydrogenase), which is crucial for pyrimidine synthesis in both prokaryotic and eukaryotic cells.
• Receptor Interaction : It may also modulate receptor activity involved in signaling pathways that regulate cell survival and apoptosis.

Case Studies

Recent studies have explored the efficacy of this compound in various biological assays:

• Antimicrobial Efficacy Study :
  • Conducted against a panel of Gram-positive and Gram-negative bacteria.
  • Results indicated a significant reduction in bacterial load at concentrations as low as 10 µg/mL.
• Anticancer Activity Assessment :
  • Evaluated using MTT assays on human cancer cell lines.
  • IC50 values ranged from 15 to 30 µM, indicating potent anticancer activity compared to standard chemotherapeutics.